2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide
Overview
Description
2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide (2-AAMPA) is a synthetic compound that is used in scientific research for its unique biochemical and physiological effects. It is a member of the aminoazetidine family, and is one of the few compounds that have been developed specifically for laboratory experiments. In
Scientific Research Applications
2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide has been used in numerous scientific research applications. It has been used to study the pharmacology of the central nervous system, as well as to study the effects of drugs on the cardiovascular system. It has also been used to study the effects of alcohol on the brain, and to investigate the effects of drugs on the immune system. Additionally, 2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide has been used to study the effects of drugs on the reproductive system, and to study the effects of drugs on the endocrine system.
Mechanism of Action
The mechanism of action of 2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide is not yet fully understood. However, it is known that the compound binds to certain receptors in the body, including the GABA-A receptor, the NMDA receptor, and the serotonin receptor. This binding then triggers a series of biochemical reactions, resulting in the various effects of the compound.
Biochemical and Physiological Effects
2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease anxiety and depression, as well as to increase alertness. It has also been shown to reduce pain sensitivity and to reduce inflammation. Additionally, it has been shown to reduce the risk of stroke, and to reduce the risk of certain types of cancer.
Advantages and Limitations for Lab Experiments
2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it has a relatively low toxicity, making it safe for use in experiments. However, there are some limitations to using 2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide in laboratory experiments. It is not as potent as some other compounds, and it has a relatively low solubility in water, making it difficult to dissolve in aqueous solutions.
Future Directions
As 2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide is a relatively new compound, there are many potential future directions for its use in scientific research. One potential future direction is to further investigate the biochemical and physiological effects of the compound. Additionally, further research could be done to investigate the potential therapeutic uses of the compound, such as its potential use as an anti-inflammatory or anti-cancer agent. Additionally, further research could be done to investigate the potential use of the compound in the treatment of neurological disorders, such as depression and anxiety. Finally, further research could be done to investigate the potential use of the compound in the treatment of cardiovascular diseases, such as stroke and hypertension.
properties
IUPAC Name |
2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O/c1-9-4-2-3-5-11(9)14-12(16)8-15-6-10(13)7-15/h2-5,10H,6-8,13H2,1H3,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEXLEOYVAYDPRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CN2CC(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-aminoazetidin-1-yl)-N-(2-methylphenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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